Cas no 401892-82-8 (3-(Pentafluorothio)benzonitrile)

3-(Pentafluorothio)benzonitrile is a fluorinated aromatic compound featuring a pentafluorothio (–SF₅) group and a nitrile (–CN) functionality. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical research as a versatile building block. The strong electron-withdrawing nature of the –SF₅ group enhances reactivity in nucleophilic substitution and cross-coupling reactions, while the nitrile group offers further derivatization potential. Its high stability and lipophilicity contribute to applications in drug design, particularly for improving metabolic resistance and bioavailability. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.

3-(Pentafluorothio)benzonitrile structure

401892-82-8 structure

Product Name:3-(Pentafluorothio)benzonitrile

CAS No:401892-82-8

MF:C₇H₄F₅NS

MW:229.170377731323

MDL:MFCD03788520

CID:820710

PubChem ID:2779211

Update Time:2025-06-07

3-(Pentafluorothio)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-(Pentafluorothio)benzonitrile
- 3-(Pentafluorosulfanyl)benzonitrile
- 3-(pentafluoro-λ<sup>6</sup>-sulfanyl)benzonitrile
- 3-Cyanophenylsulphur pentafluoride
- SBB055149
- PS-11384
- MFCD03788520
- SCHEMBL1994367
- DTXSID80381324
- AKOS005255143
- CS-0320139
- 3-Cyanophenylsulfur pentafluoride
- 401892-82-8
- 3-(pentafluoro-
- E?-sulfanyl)benzonitrile
- 3-(pentafluoro-lambda~6~-sulfanyl)benzonitrile
- 3-(pentafluoro-lambda6-sulfanyl)benzonitrile
- MDL： MFCD03788520
- Inchi： 1S/C7H4F5NS/c8-14(9,10,11,12)7-3-1-2-6(4-7)5-13/h1-4H
- InChI Key： SBTPAYUKMXEQMW-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C#N)C=1)(F)(F)(F)(F)F

Computed Properties

Exact Mass: 228.99800
Monoisotopic Mass: 228.99846112g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 24.8Å²

Experimental Properties

PSA: 49.09000
LogP: 4.21568

3-(Pentafluorothio)benzonitrile Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

3-(Pentafluorothio)benzonitrile Pricemore >>

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TRC	P227495-50mg	3-(Pentafluorothio)benzonitrile	401892-82-8		50mg	$ 50.00	2022-06-03
TRC	P227495-100mg	3-(Pentafluorothio)benzonitrile	401892-82-8		100mg	$ 65.00	2022-06-03
TRC	P227495-500mg	3-(Pentafluorothio)benzonitrile	401892-82-8		500mg	$ 115.00	2022-06-03
Apollo Scientific	PC0803-1g	3-(Pentafluorothio)benzonitrile	401892-82-8	97%	1g	£275.00	2024-07-28
Apollo Scientific	PC0803-5g	3-(Pentafluorothio)benzonitrile	401892-82-8	97%	5g	£775.00	2024-07-28
abcr	AB355555-1 g	3-(Pentafluorothio)benzonitrile, 97%; .	401892-82-8	97%	1 g	€467.20	2023-07-19
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